Cas no 76201-29-1 (1,4,7,10,13-Pentaazacyclopentadecane-2,6-dione)

• Product Name: 1,4,7,10,13-Pentaazacyclopentadecane-2,6-dione
• CAS No: 76201-29-1
• MF: C₁₀H₂₁N₅O₂
• MW: 243.306041479111
• CID: 538193
• PubChem ID: 71403620
• Update Time: 2025-04-19

1,4,7,10,13-Pentaazacyclopentadecane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaazacyclopentadecane-2,6-dione
• 1,4,7,10,13-pentazacyclopentadecane-2,6-dione
• DTXSID50824516
• 76201-29-1

• Inchi： 1S/C10H21N5O2/c16-9-7-13-8-10(17)15-6-4-12-2-1-11-3-5-14-9/h11-13H,1-8H2,(H,14,16)(H,15,17)
• InChI Key： QCZBOBNGVVYIEJ-UHFFFAOYSA-N
• SMILES： O=C1CNCC(NCCNCCNCCN1)=O

Computed Properties

• Exact Mass: 243.16952493g/mol
• Monoisotopic Mass: 243.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 94.3Ų